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Compound of Interest

Compound Name: Canagliflozin

Cat. No.: B606465

FOR IMMEDIATE RELEASE

This document provides crucial safety and logistical information for laboratory professionals
working with Canagliflozin. It outlines essential personal protective equipment (PPE), detailed
operational procedures, and emergency plans to ensure a safe and compliant research
environment. By adhering to these guidelines, researchers can minimize exposure risks and
handle this compound responsibly.

Hazard and Exposure Data

Canagliflozin presents several health hazards that necessitate careful handling. It is classified
as harmful if swallowed, causes serious eye damage, and is suspected of damaging fertility or
the unborn child.[1][2] Furthermore, it is toxic to aquatic life with long-lasting effects.[1] While
specific Occupational Exposure Limits (OELS) have not been established for Canagliflozin,
adherence to the safety protocols outlined below is critical to minimize risk.[3][4]
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Hazard Classification GHS Code Description
Acute Toxicity (Oral) H302 Harmful if swallowed.[1]
) Causes serious eye damage.

Serious Eye Damage H318

[1][2]

] o Suspected of damaging fertility

Reproductive Toxicity H361 ]

or the unborn child.[1][2]
Hazardous to the Aquatic AL Toxic to aquatic life with long
Environment (Chronic) lasting effects.[1]

Operational Plan: From Receipt to Disposal

A systematic approach to handling Canagliflozin is essential to maintain a safe laboratory
environment. The following procedures provide a step-by-step guide for the lifecycle of the
compound within a research facility.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

 Verification: Confirm that the container is clearly labeled with the chemical name and hazard

pictograms.

o Storage: Store Canagliflozin in a tightly closed container in a dry, well-ventilated area.[3] It
should be kept away from foodstuffs, beverages, and feed.[5] For long-term storage, consult
the manufacturer's specific recommendations, which may include refrigeration.

Handling and Use

o Engineering Controls: All handling of Canagliflozin powder should be conducted in a
designated area with adequate ventilation, preferably within a chemical fume hood or other
local exhaust ventilation system.[3][4]

o Personal Protective Equipment (PPE): A comprehensive PPE regimen is mandatory for all
personnel handling Canagliflozin.
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PPE Component Specification Rationale

Tightly fitting safety goggles
with side-shields conforming to  To prevent eye contact and
EN 166 (EU) or NIOSH (US). serious eye damage.

[3][6]

Eye Protection

Chemical-resistant, impervious
Hand Protection gloves (e.g., nitrile rubber) To avoid skin contact.

inspected prior to use.[6]

] A lab coat or impervious To protect skin and personal
Body Protection ) ) o
clothing.[3][6] clothing from contamination.

A NIOSH-approved respirator
is recommended if dust is
) ) generated and engineering To prevent inhalation of the
Respiratory Protection o
controls are not sufficient to compound.
maintain exposure below

acceptable levels.[7]

» Hygiene Practices: Wash hands thoroughly after handling Canagliflozin, before breaks, and
at the end of the workday.[5] Do not eat, drink, or smoke in areas where the compound is
handled.[1] Contaminated clothing should be removed immediately and laundered before
reuse.

Disposal Plan

The disposal of Canagliflozin and its contaminated waste must be handled with care to
prevent environmental contamination and ensure regulatory compliance.

o Waste Segregation: All materials contaminated with Canagliflozin, including unused
product, empty containers, and disposable PPE, should be collected in a designated, labeled
hazardous waste container.

o Disposal Method: The primary method of disposal should be through a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[1] Do not allow the
material to enter sewer systems or water courses.[1][3]
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» Container Disposal: Empty containers should be triple-rinsed (or equivalent) before being
offered for recycling or reconditioning. Alternatively, they can be punctured to prevent reuse
and disposed of in a sanitary landfill, if permissible by local regulations.[1]

Emergency Procedures: Spill and Exposure

Prompt and appropriate action is critical in the event of a spill or personnel exposure to
Canagliflozin.

Spill Cleanup Protocol

In the case of a spill, the following steps should be taken to mitigate the hazard and
decontaminate the area.

Caption: Workflow for the safe cleanup of a Canagliflozin spill.

e Evacuate and Secure: Immediately evacuate all non-essential personnel from the spill area.
Secure the area to prevent entry and ensure adequate ventilation.

o Don PPE: Before addressing the spill, don the appropriate personal protective equipment as
outlined in the table above.

» Containment: Prevent the further spread of the spill. For powdered spills, avoid generating
dust.

e Cleanup: Carefully sweep up or vacuum the spilled material and place it into a suitable,
labeled container for disposal.[3] For liquid spills, use an inert absorbent material.

» Decontamination: Clean the spill area thoroughly with a suitable decontamination solution to
remove any residual contamination.

o Disposal: Dispose of all contaminated materials as hazardous waste according to the
disposal plan.

First Aid for Exposure

In the event of personnel exposure, immediate first aid is crucial.
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o Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[6] Seek immediate medical attention.[1]

o Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and
plenty of water.[3] If irritation persists, consult a physician.

 Inhalation: Move the exposed individual to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention if symptoms persist.[3]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[6] Never give anything by mouth to an unconscious person.[3]

By implementing these comprehensive safety and handling protocols, research institutions can
foster a culture of safety and ensure the well-being of their personnel while advancing scientific
discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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